Cas no 148256-82-0 (4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde)

4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde is a versatile pyrimidine derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its reactive aldehyde and chloro substituents enable selective functionalization, making it valuable for constructing heterocyclic scaffolds. The methylthio group enhances stability while allowing further modifications via nucleophilic substitution or oxidation. This compound is particularly useful in the development of active pharmaceutical ingredients (APIs) and crop protection agents due to its well-defined reactivity profile. High purity grades ensure consistent performance in coupling reactions and other transformations. Its structural features make it a preferred choice for researchers designing novel bioactive molecules.
4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde structure
148256-82-0 structure
Product name:4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde
CAS No:148256-82-0
MF:C6H5ClN2OS
MW:188.634698629379
MDL:MFCD16657918
CID:1040359
PubChem ID:59419386

4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde
    • 4-Chloro-2-(methylthio)pyrimidine-5-carboxaldehyde
    • 5-PyriMidinecarboxaldehyde, 4-chloro-2-(Methylthio)-
    • 4-chloro-2-(Methylsulfanyl)pyriMidine-5- carbaldehyde
    • 4-chloro-2-(methylsulfanyl)pyrimidine-5-carbaldehyde
    • VMNYMIKGYQYJHK-UHFFFAOYSA-N
    • PB19458
    • FCH1159979
    • AK101002
    • ST1141014
    • AX8236559
    • AB0060121
    • Z4182
    • 4-ch
    • MFCD16657918
    • CS-0050941
    • EN300-94699
    • A884369
    • DTXSID50731938
    • 4-chloro-2-methylsulfanylpyrimidine-5-carbaldehyde
    • 4-Chloro-2-(methylthio)-5-pyrimidinecarbaldehyde
    • SY022212
    • YFA25682
    • AKOS016001967
    • DB-305553
    • 148256-82-0
    • 4-CHLORO-2-METHYLSULFANYL-PYRIMIDINE-5-CARBALDEHYDE
    • DS-2254
    • SCHEMBL1353824
    • C6H5ClN2OS
    • AMY4784
    • 4-chloro-2-(methylthio) pyrimidine-5-carbaldehyde
    • MDL: MFCD16657918
    • Inchi: 1S/C6H5ClN2OS/c1-11-6-8-2-4(3-10)5(7)9-6/h2-3H,1H3
    • InChI Key: VMNYMIKGYQYJHK-UHFFFAOYSA-N
    • SMILES: ClC1C(C([H])=O)=C([H])N=C(N=1)SC([H])([H])[H]

Computed Properties

  • Exact Mass: 187.9811117g/mol
  • Monoisotopic Mass: 187.9811117g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.44
  • Boiling Point: 315 ºC
  • Flash Point: 144 ºC

4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB439518-10 g
4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde, 95%; .
148256-82-0 95%
10g
€702.60 2023-04-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1121581-10g
4-Chloro-2-(methylsulfanyl)pyrimidine-5-carbaldehyde
148256-82-0 98%
10g
¥1428 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1121581-25g
4-Chloro-2-(methylsulfanyl)pyrimidine-5-carbaldehyde
148256-82-0 98%
25g
¥2960 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1121581-5g
4-Chloro-2-(methylsulfanyl)pyrimidine-5-carbaldehyde
148256-82-0 98%
5g
¥768 2023-04-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DX684-50mg
4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde
148256-82-0 95+%
50mg
72.0CNY 2021-07-10
abcr
AB439518-1 g
4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde, 95%; .
148256-82-0 95%
1g
€162.00 2023-04-22
abcr
AB439518-5 g
4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde, 95%; .
148256-82-0 95%
5g
€408.50 2023-04-22
Apollo Scientific
OR919181-1g
4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde
148256-82-0 95%
1g
£33.00 2025-02-21
Chemenu
CM107077-10g
4-chloro-2-(methylsulfanyl)pyrimidine-5-carbaldehyde
148256-82-0 97%
10g
$825 2021-08-06
eNovation Chemicals LLC
K09356-25g
4-chloro-2-(methylthio)pyrimidine-5-carbaldehyde
148256-82-0 97%
25g
$2600 2024-06-05

4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:148256-82-0)4-Chloro-2-(methylthio)pyrimidine-5-carboxaldehyde
Order Number:LE8038
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally

Additional information on 4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde

Comprehensive Overview of 4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde (CAS No. 148256-82-0)

4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde (CAS No. 148256-82-0) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and methylthio functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, featuring a reactive carbaldehyde moiety, makes it a valuable building block for designing novel bioactive molecules. Researchers frequently explore its applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

The growing demand for pyrimidine-based compounds in modern medicine has propelled interest in 4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde. Recent studies highlight its role in synthesizing heterocyclic scaffolds, which are pivotal in creating targeted therapies for diseases like cancer and infectious disorders. Its CAS No. 148256-82-0 is often searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, the compound’s methylthio group enhances its reactivity, enabling efficient modifications for tailored applications.

In agrochemical innovation, 4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde is explored for its potential in developing next-generation crop protection agents. Its structural features align with the industry’s shift toward eco-friendly pesticides, addressing global concerns about sustainable agriculture. The compound’s chloro-substituted pyrimidine core is instrumental in designing molecules with improved efficacy and reduced environmental impact, a topic frequently queried in AI-driven research tools.

From a synthetic chemistry perspective, the carbaldehyde group in this compound offers a strategic handle for further functionalization. Chemists leverage its reactivity to construct complex pharmacophores, a trend underscored by the surge in publications referencing CAS No. 148256-82-0. This aligns with the broader scientific community’s focus on green chemistry and atom-economical reactions, which dominate contemporary discourse in chemical forums and search engine queries.

Quality and purity are critical for 4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde, especially given its use in high-value applications. Suppliers and researchers prioritize HPLC and NMR validation to ensure consistency, a detail often emphasized in procurement-related searches. The compound’s stability under controlled conditions further enhances its utility in industrial-scale synthesis, meeting the needs of contract manufacturing organizations (CMOs).

In summary, 4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde (CAS No. 148256-82-0) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from drug development to agrochemical design—reflect its adaptability to evolving scientific challenges. As interest in tailored heterocycles grows, this compound remains a cornerstone for advancements in life sciences and material chemistry.

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